Cas no 1890954-24-1 (2,6-Difluoro-3,5-dimethoxybenzaldehyde)

• Product Name: 2,6-Difluoro-3,5-dimethoxybenzaldehyde
• CAS No: 1890954-24-1
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• MDL: MFCD29058863
• CID: 4627260
• PubChem ID: 117273783
• Update Time: 2025-07-25

2,6-Difluoro-3,5-dimethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-3,5-dimethoxybenzaldehyde
• SY059780
• AC-29921
• SCHEMBL18131771
• AKOS027329534
• CS-12493
• 1890954-24-1
• MFCD29058863
• CS-0369487
• DB-181688

• MDL： MFCD29058863
• Inchi： 1S/C9H8F2O3/c1-13-6-3-7(14-2)9(11)5(4-12)8(6)10/h3-4H,1-2H3
• InChI Key： FVICXVMCYMYWTM-UHFFFAOYSA-N
• SMILES： FC1C(C=O)=C(C(=CC=1OC)OC)F

Computed Properties

• Exact Mass: 202.04415044g/mol
• Monoisotopic Mass: 202.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 1.5

Additional information on 2,6-Difluoro-3,5-dimethoxybenzaldehyde

Recent Advances in the Application of 2,6-Difluoro-3,5-dimethoxybenzaldehyde (CAS: 1890954-24-1) in Chemical Biology and Pharmaceutical Research

The compound 2,6-Difluoro-3,5-dimethoxybenzaldehyde (CAS: 1890954-24-1) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of chemical biology and pharmaceutical research. This aromatic aldehyde, characterized by its unique substitution pattern of fluorine and methoxy groups, has demonstrated significant potential in the development of targeted therapeutics and chemical probes. Recent studies have highlighted its utility in the construction of complex molecular architectures, including kinase inhibitors and fluorescent labels for biomolecular imaging.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2,6-Difluoro-3,5-dimethoxybenzaldehyde as a building block for the synthesis of selective protein kinase inhibitors. The researchers leveraged the electron-withdrawing properties of the fluorine atoms and the steric effects of the methoxy groups to modulate the binding affinity of the resulting compounds. Through structure-activity relationship (SAR) studies, they identified several derivatives with nanomolar potency against specific kinase targets, suggesting promising applications in cancer therapy.

In parallel research, the compound has been employed in the development of novel fluorescent probes for live-cell imaging. The distinct electronic properties imparted by the fluorine and methoxy substituents enable fine-tuning of the photophysical characteristics of the resulting fluorophores. A recent publication in ACS Chemical Biology reported the synthesis of a series of environment-sensitive fluorescent labels based on 2,6-Difluoro-3,5-dimethoxybenzaldehyde, demonstrating superior brightness and photostability compared to conventional analogs.

The synthetic accessibility of 2,6-Difluoro-3,5-dimethoxybenzaldehyde has also been a focus of recent investigations. A 2024 paper in Organic Process Research & Development described an optimized large-scale synthesis route with improved yield and purity profile. The authors emphasized the importance of controlling reaction parameters to minimize the formation of byproducts, which is critical for pharmaceutical applications where high purity standards are mandatory.

From a mechanistic perspective, computational studies have provided insights into the reactivity of this compound. Density functional theory (DFT) calculations have revealed how the electronic effects of the substituents influence the aldehyde group's reactivity in nucleophilic addition reactions. These theoretical findings have practical implications for designing more efficient synthetic routes and predicting the behavior of derivatives in biological systems.

Looking forward, the versatility of 2,6-Difluoro-3,5-dimethoxybenzaldehyde suggests continued importance in medicinal chemistry and chemical biology research. Current investigations are exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities. The compound's unique structural features position it as a valuable scaffold for addressing challenging drug targets and developing next-generation chemical tools for biological research.